Cas no 66016-27-1 (3-tert-butylcyclobutane-1-carboxylic acid)

• Product Name: 3-tert-butylcyclobutane-1-carboxylic acid
• CAS No: 66016-27-1
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD01734238
• CID: 1695951
• PubChem ID: 47805
• Update Time: 2025-04-21

3-tert-butylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butylcyclobutanecarboxylic acid
• 3-(1,1-Dimethylethyl)-cyclobutanecarboxylic acid
• 3-tert-butylcyclobutane-1-carboxylic acid
• 3-tert-Butyl-cyclobutanecarboxylic acid
• EN300-152584
• 66016-27-1
• DTXSID10216231
• SCHEMBL12384655
• CYCLOBUTANECARBOXYLIC ACID, 3-tert-BUTYL-
• SCHEMBL15925067
• cis-3-tert-Butyl-cyclobutanecarboxylic acid
• 3-tert-butylcyclobutane-1-carboxylicacid
• F98183
• AKOS011346385
• 3-(tert-Butyl)cyclobutane-1-carboxylic acid
• SCHEMBL12424332
• trans-3-tert-Butyl-cyclobutanecarboxylic acid

• MDL： MFCD01734238
• Inchi： 1S/C9H16O2/c1-9(2,3)7-4-6(5-7)8(10)11/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： RWZPVFOKYIJACO-UHFFFAOYSA-N
• SMILES： OC(C1CC(C(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.045
• Boiling Point: 242.9°C at 760 mmHg
• Flash Point: 116°C
• Refractive Index: 1.483
• PSA: 37.3
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-tert-butylcyclobutane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids